Igernellin

• Molecular Formula: C25H40O2
• Molecular Weight: 372.6 g/mol
• IUPAC Name: (E)-2-[3-(furan-3-yl)propyl]-6-methyl-8-(2,6,6-trimethylcyclohex-2-en-1-yl)oct-5-en-1-ol
• InChI: InChI=1S/C25H40O2/c1-20(13-14-24-21(2)9-7-16-25(24,3)4)8-5-10-22(18-26)11-6-12-23-15-17-27-19-23/h8-9,15,17,19,22,24,26H,5-7,10-14,16,18H2,1-4H3/b20-8+
• InChI Key: UJVZMYQCMKGVLL-DNTJNYDQSA-N
• Isomeric SMILES: CC1=CCCC(C1CC/C(=C/CCC(CCCC2=COC=C2)CO)/C)(C)C
• Canonical SMILES: CC1=CCCC(C1CCC(=CCCC(CCCC2=COC=C2)CO)C)(C)C
• synonyms: igernellin

Description

Igernellin is a natural product found in Spongia hispida and Spongia irregularis with data available.

Scientific Research Applications

1. Igernellin in Biomedical Research

Igernellin has been identified as a significant compound in biomedical research. It is one of the sesterterpenoids isolated from the marine sponge Spongia irregularis. Notably, igernellin, along with other sesterterpenoids from the same source, has shown moderate inhibitory effects on the catalytic subunits of mammalian Ser/Thr protein phosphatases, specifically calcineurin, PP-1, and PP-2A (Carr et al., 2007). This property of igernellin suggests its potential utility in the development of novel therapeutic agents, especially considering the critical roles these phosphatases play in various cellular processes.

2. Igernellin's Role in Understanding Cellular Aging

Igernellin's relevance extends to the study of aging, particularly in the context of Hutchinson-Gilford Progeria Syndrome (HGPS), a rare genetic disorder characterized by accelerated aging. Progerin, a protein involved in this syndrome, has been the focus of extensive research. A study demonstrated that progerin modulates the IGF-1R/Akt signaling pathway, which is crucial in aging. The study suggests that understanding the interaction of progerin with cellular mechanisms can provide insights into the aging process and potential treatments for HGPS and other progeroid disorders (Jiang et al., 2022).

3. Igernellin in Environmental and Agricultural Research

In the broader context of environmental and agricultural research, igernellin is not directly implicated. However, it's noteworthy to consider the approach of interdisciplinary research in these fields. For instance, the Integrative Graduate Education and Research Traineeship (IGERT) program by the U.S. National Science Foundation is a strategic initiative that fosters interdisciplinary research, including environmental and agricultural studies. Such programs aim to improve the quality and process of research through interdisciplinary collaboration, highlighting the importance of integrating diverse scientific disciplines in addressing complex global challenges (Hackett & Rhoten, 2009).